Cas no 2227791-37-7 ((2R)-4-(2,3,4-trifluorophenyl)butan-2-amine)

• Product Name: (2R)-4-(2,3,4-trifluorophenyl)butan-2-amine
• CAS No: 2227791-37-7
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 5854112
• PubChem ID: 165627800
• Update Time: 2025-10-28

(2R)-4-(2,3,4-trifluorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2,3,4-trifluorophenyl)butan-2-amine
• 2227791-37-7
• EN300-1766752

• Inchi： 1S/C10H12F3N/c1-6(14)2-3-7-4-5-8(11)10(13)9(7)12/h4-6H,2-3,14H2,1H3/t6-/m1/s1
• InChI Key： XSNNAHJLUIFEOL-ZCFIWIBFSA-N
• SMILES： FC1C(=C(C=CC=1CC[C@@H](C)N)F)F

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-4-(2,3,4-trifluorophenyl)butan-2-amine

Comprehensive Overview of (2R)-4-(2,3,4-trifluorophenyl)butan-2-amine (CAS No. 2227791-37-7)

The compound (2R)-4-(2,3,4-trifluorophenyl)butan-2-amine (CAS No. 2227791-37-7) is a chiral amine derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the 2,3,4-trifluorophenyl moiety and the (2R)-configuration, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting central nervous system (CNS) disorders and metabolic diseases, aligning with current trends in precision medicine.

In recent years, the demand for fluorinated compounds like (2R)-4-(2,3,4-trifluorophenyl)butan-2-amine has surged, driven by their enhanced bioavailability and metabolic stability. Fluorination is a key strategy in modern drug design, as evidenced by the growing number of FDA-approved fluorinated drugs. This compound's trifluorophenyl group contributes to its lipophilicity and binding affinity, making it a promising candidate for further exploration in GPCR-targeted therapies and enzyme inhibition.

The stereochemistry of (2R)-4-(2,3,4-trifluorophenyl)butan-2-amine is another critical aspect, as the (2R)-configuration often dictates its biological activity. Enantiopure compounds are highly sought after in asymmetric synthesis and chiral drug development. This specificity is particularly relevant in the context of neurotransmitter modulation, where stereochemistry can significantly influence receptor interactions. Researchers are actively investigating its potential role in dopamine and serotonin receptor pathways, which are hot topics in neuroscience and mental health research.

From a synthetic perspective, (2R)-4-(2,3,4-trifluorophenyl)butan-2-amine poses interesting challenges and opportunities. The introduction of fluorine atoms requires specialized methodologies, such as electrophilic fluorination or transition-metal-catalyzed cross-coupling. These techniques are widely discussed in academic and industrial circles, reflecting the broader interest in green chemistry and sustainable synthesis. The compound's versatility as a building block also makes it a subject of interest in combinatorial chemistry and high-throughput screening.

In the context of drug repurposing, (2R)-4-(2,3,4-trifluorophenyl)butan-2-amine has garnered attention for its potential off-target effects. With the rise of AI-driven drug discovery, researchers are leveraging computational tools to predict its interactions with various biological targets. This approach aligns with the industry's shift toward in silico screening and machine learning to accelerate R&D timelines. The compound's structural similarity to known psychoactive amines further underscores its relevance in contemporary pharmacology.

Quality control and analytical characterization of (2R)-4-(2,3,4-trifluorophenyl)butan-2-amine are essential for ensuring its applicability in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and stereochemical integrity. These methods are critical for meeting regulatory standards, especially in preclinical studies and API manufacturing. The compound's stability under various conditions is also a key consideration for storage and handling protocols.

Looking ahead, (2R)-4-(2,3,4-trifluorophenyl)butan-2-amine represents a compelling case study in the intersection of medicinal chemistry and molecular design. Its multifaceted applications—from neurological research to catalysis—highlight the compound's versatility. As the scientific community continues to explore its properties, this molecule is poised to play a pivotal role in advancing personalized medicine and next-generation therapeutics.